Cas no 1806325-79-0 (1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one
• CAS No: 1806325-79-0
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4972760
• Update Time: 2025-06-08

1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H10BrClO2/c1-6(13)10(12)7-4-3-5-8(14-2)9(7)11/h3-5,10H,1-2H3
• InChI Key： ZFURVYPDPYMHPC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(C)=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one

Professional Introduction to Compound with CAS No. 1806325-79-0 and Product Name: 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one

The compound with the CAS number 1806325-79-0 and the product name 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The presence of both bromo and chloro substituents on an aromatic ring, coupled with a propanone moiety, suggests a rich chemical space for further functionalization and derivatization, making it a valuable scaffold for drug discovery efforts.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds as pharmacophores. The 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one structure aligns well with this trend, as it incorporates elements that are frequently observed in biologically active molecules. Specifically, the bromo and chloro atoms serve as versatile handles for further chemical modifications, while the methoxy group introduces polarity and potential interactions with biological targets. This compound’s architecture is particularly intriguing because it combines features of both arylalkanones and halogenated aromatic compounds, which are known for their diverse pharmacological activities.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one scaffold can be readily modified through various organic reactions, such as nucleophilic substitution, cross-coupling reactions, or condensation processes. These modifications open up avenues for creating derivatives with tailored properties, which could lead to the discovery of new therapeutic agents. For instance, researchers have been exploring its utility in generating kinase inhibitors, where the halogenated aromatic ring can interact with key residues in the enzyme’s active site.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The bromo and chloro substituents in 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one are particularly notable for their ability to participate in π-stacking interactions and hydrogen bonding, which are critical for molecule-receptor binding. These interactions have been leveraged in the design of small-molecule inhibitors targeting various disease-related proteins. Additionally, the presence of a methoxy group provides an opportunity for further functionalization, allowing for the introduction of additional polar or hydrophobic moieties to optimize pharmacokinetic profiles.

The compound’s potential applications extend beyond kinase inhibition. Emerging research suggests that derivatives of this structure may exhibit activity against other targets, such as transcription factors and ion channels. For example, modifications to the aromatic ring or the propanone moiety could lead to compounds that modulate protein-protein interactions or interfere with signaling pathways involved in cancer progression. Furthermore, the compound’s compatibility with modern synthetic methodologies makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive scaffolds.

In terms of synthetic accessibility, 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one can be prepared through well-established organic reactions. The synthesis typically involves bromination and chlorination steps on a precursor aromatic ring followed by condensation with appropriate reagents to form the propanone core. This approach ensures a straightforward route to the target molecule while allowing for scalability and reproducibility. Such synthetic pathways are crucial for advancing drug discovery programs, as they enable researchers to generate large quantities of material for preclinical testing.

The compound’s structural features also make it amenable to computational studies aimed at understanding its mode of action. Molecular modeling techniques can be employed to predict how 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one interacts with biological targets at the atomic level. These studies can provide insights into key binding interactions and help guide medicinal chemists in optimizing lead structures. Additionally, virtual screening methods can be used to identify potential derivatives with enhanced activity or selectivity.

As interest in personalized medicine grows, compounds like 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one are becoming increasingly relevant due to their versatility as starting points for generating customized therapeutic agents. By leveraging advanced synthetic strategies and computational tools, researchers can tailor these molecules to meet specific therapeutic needs. This flexibility is essential for addressing complex diseases that require targeted interventions.

In conclusion, 1-(2-Bromo-3-methoxyphenyl)-1-chloropropan-2-one (CAS No. 1806325-79-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer numerous opportunities for functionalization and derivatization, making it a valuable scaffold for developing novel bioactive molecules. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in future drug discovery efforts.